![molecular formula C15H18N2O4S B2875550 Ethyl 2-[(3,4-dimethoxyphenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate CAS No. 1797917-76-0](/img/structure/B2875550.png)
Ethyl 2-[(3,4-dimethoxyphenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate
Overview
Description
Ethyl 2-[(3,4-dimethoxyphenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate is a complex organic compound. It contains a thiazole ring, which is a type of heterocyclic compound, and it also has an ethyl carboxylate functional group. The compound also includes a 3,4-dimethoxyphenylamino group .
Molecular Structure Analysis
The molecular structure of this compound is complex, with multiple functional groups. The compound has a thiazole ring, an ethyl carboxylate group, and a 3,4-dimethoxyphenylamino group . The exact three-dimensional structure would depend on the specific arrangement and orientation of these groups .Scientific Research Applications
Medicinal Chemistry: Alzheimer’s Disease Treatment
This compound has been studied for its potential in treating Alzheimer’s disease. It has shown the ability to bind with alpha7nAChR, a receptor implicated in the pathology of Alzheimer’s. The binding site is similar to that of bungarotoxin, suggesting a neuroprotective effect. Additionally, it can act directly on amyloid proteins, reducing their toxic effects on nerve cells .
Pharmacology: Anti-inflammatory Activity
In pharmacological research, the compound has demonstrated significant anti-inflammatory activity. This suggests its potential use in developing treatments for conditions characterized by inflammation .
Biochemistry: Gastric Mucosal Protection
Biochemical studies have revealed that at effective antiulcer doses, this compound can increase gastric mucosal blood flow. This indicates its potential application in developing therapies for gastric ulcers .
Organic Chemistry: Synthesis of Heterocyclic Compounds
Organic chemists have utilized this compound in the synthesis of various heterocyclic compounds. Its structure allows for the creation of complex molecules that can serve as intermediates in the synthesis of pharmaceuticals .
Analytical Chemistry: Chemical Identification and Purity Assessment
In analytical chemistry, this compound is used as a reference material for chemical identification and purity assessment. It helps in the calibration of analytical instruments and the development of analytical methods .
Chemical Biology: Neuroprotective Studies
Chemical biologists are interested in the neuroprotective properties of this compound. It has shown promise in protecting neuronal cells from toxicity, which is crucial in the study of neurodegenerative diseases .
Safety and Hazards
properties
IUPAC Name |
ethyl 2-(3,4-dimethoxyanilino)-4-methyl-1,3-thiazole-5-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O4S/c1-5-21-14(18)13-9(2)16-15(22-13)17-10-6-7-11(19-3)12(8-10)20-4/h6-8H,5H2,1-4H3,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JFUJMFQMHCCXBE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=C(S1)NC2=CC(=C(C=C2)OC)OC)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-[(3,4-dimethoxyphenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate | |
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